Cas no 1262500-36-6 (tert-Butyl (4-(diethylamino)butyl)carbamate)

• Product Name: tert-Butyl (4-(diethylamino)butyl)carbamate
• CAS No: 1262500-36-6
• MF: C₁₃H₂₈N₂O₂
• MW: 244.373623847961
• MDL: MFCD25372095
• CID: 2092282
• PubChem ID: 51051225
• Update Time: 2025-08-03

tert-Butyl (4-(diethylamino)butyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-(diethylamino)butyl)carbamate
• tert-Butyl(4-(diethylamino)butyl)carbamate
• 1262500-36-6
• AKOS016608322
• tert-butyl N-[4-(diethylamino)butyl]carbamate

• MDL： MFCD25372095
• Inchi： 1S/C13H28N2O2/c1-6-15(7-2)11-9-8-10-14-12(16)17-13(3,4)5/h6-11H2,1-5H3,(H,14,16)
• InChI Key： NFNGYYZDLCLINN-UHFFFAOYSA-N
• SMILES： O(C(NCCCCN(CC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.215078140Da
• Monoisotopic Mass: 244.215078140Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-Butyl (4-(diethylamino)butyl)carbamate

Professional Introduction to Tert-Butyl (4-(Diethylamino)butyl)carbamate (CAS No. 1262500-36-6)

Ter-T-butyl (4-(diethylamino)butyl)carbamate, with the chemical formula C₁₃H₂₃N₂O₂, is a significant compound in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 1262500-36-6, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a tert-butyl group and a diethylamino substituent makes it a versatile intermediate in synthesizing various bioactive molecules.

The tert-butyl group, known for its steric hindrance, plays a crucial role in modulating the reactivity and selectivity of the compound. This feature is particularly valuable in pharmaceutical synthesis, where precise control over reaction pathways is essential. On the other hand, the diethylamino moiety contributes to the compound's basicity, which can be exploited in designing molecules with specific pharmacological properties.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic effects. Carbamates are known for their broad spectrum of biological activities, including neuroprotective, anti-inflammatory, and analgesic properties. The compound tert-butyl (4-(diethylamino)butyl)carbamate is being explored as a precursor in the synthesis of drugs targeting neurological disorders. Its structural framework allows for modifications that can enhance its binding affinity to specific biological targets.

One of the most promising applications of this compound is in the field of central nervous system (CNS) drug development. Researchers have been investigating its potential as an intermediate in creating molecules that can cross the blood-brain barrier more efficiently. The combination of the bulky tert-butyl group and the lipophilic diethylamino group makes it an attractive candidate for designing CNS-active drugs. Preliminary studies have shown that derivatives of this compound exhibit promising effects on neurotransmitter systems involved in mood regulation and cognitive function.

The synthesis of tert-butyl (4-(diethylamino)butyl)carbamate involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and confirm its structural integrity. These analytical methods are crucial in pharmaceutical research to ensure that the final product meets stringent quality standards.

In addition to its pharmaceutical applications, this compound has shown potential in material science. Its unique chemical properties make it suitable for use in polymer chemistry, where it can serve as a cross-linking agent or a modifier to enhance material properties. The steric bulk provided by the tert-butyl group can influence the physical characteristics of polymers, leading to materials with improved mechanical strength or thermal stability.

The diethylamino group also contributes to the compound's versatility, allowing for further functionalization through reactions such as alkylation or acylation. This flexibility is valuable in designing custom molecular architectures tailored for specific applications. Researchers are exploring various derivatives of this compound to expand its utility range, from drug intermediates to advanced materials.

Ethical considerations are paramount when developing new chemical entities like tert-butyl (4-(diethylamino)butyl)carbamate. Rigorous testing is conducted to evaluate its safety profile before moving into clinical trials. This includes toxicological studies to assess potential side effects and environmental impact assessments to ensure sustainable practices throughout the drug development lifecycle.

The role of computational chemistry has become increasingly important in optimizing synthetic routes and predicting biological activity. Molecular modeling techniques are used to simulate interactions between this compound and biological targets, providing insights into its mechanism of action. These simulations help researchers design more effective derivatives with enhanced pharmacological properties.

The future prospects for tert-butyl (4-(diethylamino)butyl)carbamate are promising, with ongoing research aimed at uncovering new applications and improving existing ones. Collaborative efforts between academia and industry are essential to accelerate innovation and bring new therapeutic agents to market efficiently. As our understanding of molecular interactions grows, so does the potential for this versatile compound to contribute significantly to various fields.